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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3427802

Introduction

Solvent Orange 60, a perinone-based dye, presents a compelling case for use as a reference
dye in fluorescence spectroscopy. Its robust chemical structure imparts exceptional thermal

and photostability, critical attributes for a reliable fluorescent standard. While extensively
utilized as a colorant in the plastics and textile industries, its application in quantitative
fluorescence analysis is an area of growing interest. This document provides detailed
application notes and protocols for researchers, scientists, and drug development professionals
to characterize and utilize Solvent Orange 60 as a reference dye. Due to the limited availability
of published, solvent-specific photophysical data, this guide will focus on the requisite
experimental protocols to determine these properties, followed by its application as a reference
standard.

Physicochemical Properties and Solubility

Solvent Orange 60 is characterized by its high fastness, good temperature resistance, and
solubility in a range of organic solvents.[1][2] These properties are essential for its application

in various experimental settings.

Table 1: General Properties of Solvent Orange 60
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Property Value Reference
Chemical Name 12H-Phthaloperin-12-one [3]

C.l. Name Solvent Orange 60 [4]

C.l. Number 564100 [4]

CAS Number 6925-69-5, 61969-47-9

Molecular Formula C1sH10N20

Molecular Weight 270.29 g/mol

Appearance Yellowish-orange powder

Heat Resistance Up to 300 °C in Polystyrene

Light Fastness Grade 7-8 (Excellent)

Table 2: Solubility of Solvent Orange 60 in Organic Solvents at 20°C

Solvent Solubility (g/L) Reference
Acetone 2

Butyl Acetate 2.5

Dichloromethane 10

Ethanol 0.8

Methylbenzene (Toluene) 5

Essential Photophysical Characterization

To establish Solvent Orange 60 as a reliable fluorescence reference, a thorough
characterization of its photophysical properties is paramount. The following experimental
protocols outline the necessary steps to determine its key fluorescence parameters.

Determination of Excitation and Emission Spectra
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The excitation and emission spectra define the wavelengths at which the dye absorbs and
emits light, respectively.

Protocol:

e Stock Solution Preparation: Prepare a concentrated stock solution of Solvent Orange 60
(e.g., 1 mg/mL) in a suitable organic solvent (e.g., ethanol or toluene).

e Working Solution Preparation: Dilute the stock solution to a final concentration that yields an
absorbance of approximately 0.1 at the presumed excitation maximum to minimize inner
filter effects.

» Excitation Spectrum Measurement:

o Set the emission wavelength to the presumed maximum (a preliminary broad scan can
help identify this).

o Scan a range of excitation wavelengths (e.g., 350-550 nm).

o The wavelength at which the fluorescence intensity is maximal is the excitation maximum
(Aex).

o Emission Spectrum Measurement:
o Set the excitation wavelength to the determined Aex.
o Scan a range of emission wavelengths (e.g., 450-700 nm).

o The wavelength at which the fluorescence intensity is maximal is the emission maximum
(Aem).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3427802#solvent-orange-60-as-a-reference-dye-in-
fluorescence-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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